N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide
• InChI: InChI=1S/C23H20N2O4/c1-2-13-28-17-10-7-15(8-11-17)22(27)24-16-9-12-20(26)18(14-16)23-25-19-5-3-4-6-21(19)29-23/h3-12,14,26H,2,13H2,1H3,(H,24,27)
• InChI Key: REZJXXIQDIVSLA-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4O3
• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide, also known as BPB, is a synthetic compound that has been widely used in scientific research. BPB is a potent inhibitor of protein tyrosine phosphatases, which play important roles in cellular signaling pathways.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been used in a variety of scientific research applications. One of the most common uses of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide is as an inhibitor of protein tyrosine phosphatases (PTPs). PTPs are enzymes that remove phosphate groups from proteins, and they play important roles in cellular signaling pathways. Inhibition of PTPs by N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide can lead to the activation of downstream signaling pathways, which can be useful for studying cellular processes such as proliferation, differentiation, and apoptosis.
N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has also been used as a tool for studying the role of PTPs in disease. For example, N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo by targeting specific PTPs that are overexpressed in cancer cells. N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has also been used to study the role of PTPs in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide involves the inhibition of PTPs. N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide binds to the active site of PTPs and prevents them from removing phosphate groups from proteins. This leads to the activation of downstream signaling pathways, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects
N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been shown to have a variety of biochemical and physiological effects. Inhibition of PTPs by N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide can lead to the activation of downstream signaling pathways, which can affect cellular processes such as proliferation, differentiation, and apoptosis. N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has also been shown to have anti-inflammatory effects by inhibiting the activity of PTPs that are involved in the regulation of immune responses.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide in lab experiments is its specificity for PTPs. N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been shown to selectively inhibit specific PTPs, which can be useful for studying the role of these enzymes in cellular processes. However, one limitation of using N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide is its potential toxicity. N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide in scientific research. One area of interest is the development of more selective PTP inhibitors. N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide has been shown to selectively inhibit specific PTPs, but there is still a need for more specific inhibitors that can target individual PTP isoforms. Another area of interest is the use of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide in combination with other drugs for the treatment of diseases such as cancer and neurodegenerative diseases. Finally, the use of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide in the development of new diagnostic tools for the detection of PTP activity is also an area of future research.

Synthesis Methods

The synthesis of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide involves several steps, including the condensation of 3-amino-4-hydroxybenzoic acid with 2-hydroxybenzaldehyde to form 3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl) hydrazinecarboxamide. This intermediate is then reacted with 4-propoxybenzoyl chloride to yield N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide. The overall yield of N-[3-(1,3-benzoxazol-2-yl)-4-hydroxyphenyl]-4-propoxybenzamide is around 30%, and the purity can be improved by recrystallization.